Cas no 71330-95-5 (8-Quinolinesulfonicacid, 4-(methylthio)-)

• Product Name: 8-Quinolinesulfonicacid, 4-(methylthio)-
• CAS No: 71330-95-5
• MF: C₁₀H₉NO₃S₂
• MW: 255.313359975815
• CID: 548212
• PubChem ID: 12510187
• Update Time: 2025-04-19

8-Quinolinesulfonicacid, 4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinesulfonicacid, 4-(methylthio)-
• 4-Methylthio-8-quinolinesulfonicacid
• 4-methylsulfanylquinoline-8-sulfonic acid
• 71330-95-5
• DTXSID90500862
• 4-(Methylsulfanyl)quinoline-8-sulfonic acid
• 4-(Methylthio)quinoline-8-sulfonic acid

• Inchi： 1S/C10H9NO3S2/c1-15-8-5-6-11-10-7(8)3-2-4-9(10)16(12,13)14/h2-6H,1H3,(H,12,13,14)
• InChI Key： IIMHFOXNDQVHDJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=C(C=CN=C21)SC)(=O)(=O)O

Computed Properties

• Exact Mass: 255.00247
• Monoisotopic Mass: 255.00238550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 67.26